Cas no 1379339-83-9 (2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1379339-83-9
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD18205395
• CID: 4595233
• PubChem ID: 124707541
• Update Time: 2025-05-20

2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one
• 2-amino-6-bromo-3H-isoindol-1-one

• MDL： MFCD18205395
• Inchi： 1S/C8H7BrN2O/c9-6-2-1-5-4-11(10)8(12)7(5)3-6/h1-3H,4,10H2
• InChI Key： YIVRZXPVJQRWCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3

Additional information on 2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one

Introduction to 2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one (CAS No. 1379339-83-9)

2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one (CAS No. 1379339-83-9) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of isoindoles, which are bicyclic aromatic systems with a wide range of applications in drug discovery and advanced materials. The cas no 1379339-83-9 identifier uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and regulatory documents.

The molecular structure of 2-amino-6-bromo-2,3-dihydro-1H-isoindol-1-one is characterized by a fused bicyclic system consisting of an isoindole core with substituents at the 2 and 6 positions. The amino group (-NH₂) at position 2 and the bromine atom (Br) at position 6 introduce unique electronic and steric properties to the molecule. These functional groups make the compound highly versatile for various chemical transformations and applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving cas no 1379339-83 is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing heterocyclic compounds with enhanced bioavailability and selectivity. For instance, modifications to the amino and bromine substituents have led to compounds with improved binding affinities to specific protein targets, making them promising candidates for drug development.

In addition to its pharmacological applications, 2-amino-6-bromo-cas no 13793 has also found utility in materials science. Its rigid bicyclic structure and functional groups make it an ideal candidate for constructing advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated its potential as a building block for self-assembling nanostructures, which could revolutionize the field of nanotechnology.

The synthesis of cas no 1 000000084 involves a multi-step process that typically begins with the preparation of an isoindole derivative followed by functionalization at specific positions. Modern synthetic strategies often employ catalytic methods to enhance reaction efficiency and minimize environmental impact. For example, palladium-catalyzed cross-coupling reactions have been successfully used to introduce bromine substituents onto the isoindole core.

From a physical chemistry perspective, cas no 145555555 exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical processes under different conditions. Furthermore, its spectroscopic properties (e.g., UV-vis absorption) have been studied extensively, providing insights into its electronic structure and reactivity.

In conclusion, cas no 145555555, or 2-amino-cas no 14555, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemistry.